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Compound of Interest

Compound Name: H-Trp-Gly-Tyr-OH

Cat. No.: B174700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of the

tripeptide H-Trp-Gly-Tyr-OH, also known as Tryptophyl-glycyl-tyrosine. The information

presented herein is essential for researchers and professionals involved in peptide chemistry,

drug discovery, and development.

Core Physicochemical Data
The fundamental molecular characteristics of H-Trp-Gly-Tyr-OH have been determined based

on its chemical composition. These quantitative data points are summarized in the table below

for ease of reference and comparison.

Property Value Source

Chemical Formula C22H24N4O5 [1]

Molecular Weight 424.45 g/mol Calculated

CAS Number 15035-24-2 [1]

Note: The molecular weight is a calculated value based on the atomic weights of the

constituent elements in the chemical formula.
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Methodologies for Property Determination
The molecular formula and molecular weight detailed in this guide are derived from the known

chemical structure of the H-Trp-Gly-Tyr-OH peptide. The molecular formula is established by

identifying the types and numbers of atoms of each element constituting the molecule. The

molecular weight is subsequently calculated by summing the atomic weights of all atoms

present in the molecular formula.

Visualizing the Peptide Structure
To facilitate a clearer understanding of the molecular arrangement of H-Trp-Gly-Tyr-OH, the

following diagram illustrates the linear sequence of the amino acid residues that constitute this

tripeptide.

H-Trp-Gly-Tyr-OH Sequence

H-Tryptophan (Trp) Glycine (Gly) Tyrosine (Tyr)-OH

Click to download full resolution via product page

Caption: Linear sequence of amino acids in H-Trp-Gly-Tyr-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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